Cas no 101101-73-9 (2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one)

• Product Name: 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one
• CAS No: 101101-73-9
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 3033789
• PubChem ID: 4711780
• Update Time: 2025-06-14

2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-AMINO-PHENYL)-4-METHYL-2 H-PHTHALAZIN-1-ONE
• AKOS AUF01741
• ASINEX-REAG BAS 08944380
• 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one
• 2-(4-AMINOPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE
• AKOS000302776
• 2-(4-aminophenyl)-4-methylphthalazin-1(2H)-one
• STL169373
• 101101-73-9
• CS-0325501
• 2-(4-aminophenyl)-4-methylphthalazin-1-one

• MDL： MFCD06408353
• Inchi： 1S/C15H13N3O/c1-10-13-4-2-3-5-14(13)15(19)18(17-10)12-8-6-11(16)7-9-12/h2-9H,16H2,1H3
• InChI Key： VXGAPTMXQBUJMC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 251.105862g/mol
• Monoisotopic Mass: 251.105862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.28g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one

Comprehensive Overview of 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one (CAS No. 101101-73-9)

2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one (CAS No. 101101-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the phthalazinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both an amino group and a methyl group in its structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for phthalazinone derivatives has surged due to their potential applications in drug discovery. Researchers are particularly interested in compounds like 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one because of their ability to modulate key biological pathways. For instance, studies have explored its role as a kinase inhibitor, which is a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and the unique structure of this compound offers a promising scaffold for further optimization.

Another area of interest is the compound's potential as a fluorescence probe. With the growing emphasis on bioimaging and diagnostic tools, molecules with inherent fluorescent properties are highly sought after. The aromatic amine and heterocyclic core of 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one make it a candidate for developing new imaging agents, which could revolutionize non-invasive diagnostic techniques.

The synthesis of 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times, aligning with the industry's push for greener and more efficient methodologies. This aligns with the broader trend of sustainable chemistry, a topic frequently searched by professionals and students alike.

From a commercial perspective, CAS No. 101101-73-9 is available through specialized chemical suppliers, often listed under its IUPAC name or as a research chemical. Its purity and stability are critical for laboratory use, and suppliers typically provide detailed analytical data, including HPLC and NMR spectra, to ensure quality. This transparency is essential for researchers who rely on reproducible results in their experiments.

In the context of intellectual property, several patents have been filed related to phthalazinone derivatives, highlighting their commercial viability. Companies investing in small molecule therapeutics are particularly keen on exploring the potential of this compound class. The 4-amino-phenyl moiety, in particular, is a common feature in many patented drug candidates, underscoring its importance in medicinal chemistry.

For those interested in the physicochemical properties of 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one, key parameters include its molecular weight (253.28 g/mol), melting point, and solubility profile. These properties are crucial for formulation scientists who need to optimize delivery systems for potential drug candidates. The compound's logP value, for instance, provides insights into its lipophilicity, which affects absorption and distribution in biological systems.

As the scientific community continues to explore the applications of 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one, its role in personalized medicine and precision therapeutics is becoming increasingly evident. With advancements in computational chemistry and AI-driven drug design, researchers can now predict and optimize the biological activity of such compounds more efficiently. This synergy between experimental and computational approaches is a trending topic in modern drug development.

In summary, 2-(4-Amino-phenyl)-4-methyl-2H-phthalazin-1-one (CAS No. 101101-73-9) represents a fascinating intersection of chemistry, biology, and technology. Its potential in drug discovery, bioimaging, and material science makes it a compound worth watching in the coming years. Whether you're a researcher, a student, or an industry professional, understanding its properties and applications can provide valuable insights into the future of scientific innovation.